(Rac)-Sabcomeline

• Molecular Formula: C10H9N3O
• Molecular Weight: 187.20 g/mol
• InChI: InChI=1S/C10H9N3O/c1-14-12-10(6-11)9-7-13-4-2-8(9)3-5-13/h2-5H,7H2,1H3
• InChIKey: BJQLOKCDESZONG-UHFFFAOYSA-N

(Rac)-Sabcomeline Overview

(Rac)-Sabcomeline, the racemic form of sabcomeline (SB-202026; Memric), is a muscarinic acetylcholine receptor partial agonist with functional activity at M1 and M4 receptor subtypes. The compound is supplied as the racemic hydrochloride salt (CAS 133642-67-8), containing both (R)- and (S)-enantiomers, with the (R)-enantiomer recognized as the pharmacologically active species [1]. Sabcomeline was advanced to Phase III clinical trials for Alzheimer's disease by SmithKline Beecham before discontinuation [2]. It remains a widely used tool compound in neuroscience research for probing muscarinic receptor function, cognition, and schizophrenia-related circuits [3].

1 Muscarinic M1/M4 partial agonist for neuroscience tool studies

2 Racemic composition supports enantiomer-specific pharmacological investigation

3 Research-use only compound; discontinued clinical candidate, supplied as hydrochloride salt

• [1] Bromidge SM, et al. Design of [R-(Z)]-(+)-alpha-(methoxyimino)-1-azabicyclo[2.2.2]octane-3-acetonitrile (SB 202026), a functionally selective azabicyclic muscarinic M1 agonist incorporating the N-methoxy imidoyl nitrile group as a novel ester bioisostere. J Med Chem. 1997;40(26):4265-4280. PMID: 9435896. View Source
• [2] Sabcomeline. Wikipedia. Accessed 2026. Sabcomeline (Memric; SB-202,026) is a selective M1 receptor partial agonist that was under development for the treatment of Alzheimer's disease. It made it to phase III clinical trials before being discontinued due to poor results. View Source
• [3] Sharpe PC, Blower PR, Rasmussen JGC. Mono and combination therapy with a M1/M4 muscarinic agonist (sabcomeline) for treatment of cognitive disorders in schizophrenia. Patent WO-2007125293-A1. 2007. View Source

(Rac)-Sabcomeline Uniqueness Among M1 Agonists

Muscarinic M1-preferring partial agonists are not a homogeneous class. Despite sharing nominal M1 receptor targeting, sabcomeline, xanomeline, milameline, cevimeline, and talsaclidine exhibit quantitatively distinct profiles in binding affinity, functional efficacy, subtype selectivity, in vivo therapeutic index, and off-target effects [1]. Sabcomeline is distinguished by its combination of high functional potency with uniquely low intrinsic efficacy across all five human muscarinic subtypes—a profile not replicated by xanomeline (which shows M4 preference and higher efficacy) or milameline (which shows M2 preference and micromolar binding affinity) [1]. Additionally, sabcomeline's ~10-fold in vivo therapeutic index separating cognitive improvement from aversive side effects contrasts sharply with non-selective agonists like RS86, which lack such separation [2]. The racemic form further provides a defined stereochemical composition essential for reproducible pharmacological studies, as enantiomer-specific activity differences are well-documented in this scaffold class [3].

Functional efficacy profile differs

Sabcomeline's uniquely low intrinsic efficacy at hM3 is not shared by xanomeline or milameline, which behave as full agonists at this subtype.

Subtype selectivity landscape may not transfer

Xanomeline shows M4-preference; milameline shows M2-preference. Sabcomeline's flatter subtype profile may shift pathway-response interpretation.

Model-response window varies across agents

The ~10-fold separation between cognitive improvement and aversive endpoints reported for sabcomeline is not replicated by non-selective agonists such as RS86.

• [1] Wood MD, Murkitt KL, Ho M, Watson JM, Brown F, Hunter AJ, Middlemiss DN. Functional comparison of muscarinic partial agonists at muscarinic receptor subtypes hM1, hM2, hM3, hM4 and hM5 using microphysiometry. Br J Pharmacol. 1999;126(7):1620-1624. PMID: 10323594. View Source
• [2] Loudon JM, et al. Sabcomeline (SB-202026), a functionally selective M1 receptor partial agonist, reverses delay-induced deficits in the T-maze. Psychopharmacology. 1998. (T-maze study: sabcomeline MED cognition 0.03 mg/kg vs. MED CTA 0.3 mg/kg; RS86 equipotent at 1.0 mg/kg for both endpoints). View Source
• [3] Bromidge SM, et al. J Med Chem. 1997;40(26):4265-4280. PMID: 9435896. (Describes the (R)-enantiomer as the active species; racemate contains both enantiomers.) View Source

(Rac)-Sabcomeline Comparative Evidence

Functional Potency-Efficacy: Sabcomeline vs. Xanomeline & Milameline

In a direct head-to-head comparison using microphysiometry across all five human cloned muscarinic receptor subtypes (hM1–hM5), sabcomeline was consistently the most potent agonist but also demonstrated the lowest intrinsic efficacy (Emax) compared with xanomeline and milameline [1]. At the hM3 receptor, xanomeline and milameline behaved as full agonists (Emax ≈ 100% relative to carbachol), whereas sabcomeline remained a partial agonist with significantly lower Emax [1]. This low-efficacy profile is pharmacologically meaningful because high M3 agonism is associated with dose-limiting peripheral cholinergic side effects (salivation, GI motility) [2].

Functional efficacy at hM3

Head-to-head

Sabcomeline partial agonist (Emax <100% carbachol); xanomeline & milameline full agonists at hM3. Sabcomeline most potent across hM1-hM5.

Supports muscarinic profiling with lower M3-mediated confound risk

Microphysiometry, human cloned receptors; reported endpoint context

Evidence Dimension	Functional agonist potency (pEC50) and efficacy (Emax relative to carbachol) at hM1, hM3, and hM4 receptors
Target Compound Data	Sabcomeline: most potent across hM1–hM5; lowest Emax at all subtypes; partial agonist at hM3 (Emax < 100% carbachol)
Comparator Or Baseline	Xanomeline: lower potency than sabcomeline across all subtypes; full agonist at hM3 (Emax ≈ 100%); partial agonist at hM1 and hM2. Milameline: lowest potency among the three; full agonist at hM3; M2-selective functional profile.
Quantified Difference	Sabcomeline Emax at hM3 is significantly lower than xanomeline and milameline (both full agonists at hM3); sabcomeline pEC50 exceeds xanomeline and milameline across hM1, hM3, hM4, and hM5.
Conditions	Human cloned hM1–hM5 receptors expressed in CHO cells; Cytosensor microphysiometry measuring extracellular acidification rate; carbachol as reference full agonist.

Why This Matters

For researchers seeking an M1/M4 tool compound with minimal M3-driven confounding effects, sabcomeline's uniquely low efficacy at hM3 provides a cleaner pharmacological window than xanomeline or milameline.

• [1] Wood MD, Murkitt KL, Ho M, Watson JM, Brown F, Hunter AJ, Middlemiss DN. Functional comparison of muscarinic partial agonists at muscarinic receptor subtypes hM1, hM2, hM3, hM4 and hM5 using microphysiometry. Br J Pharmacol. 1999;126(7):1620-1624. PMID: 10323594. View Source
• [2] Heinrich JN, et al. Pharmacological comparison of muscarinic ligands: historical versus more recent muscarinic M1-preferring receptor agonists. Eur J Pharmacol. 2009;605(1-3):53-56. PMID: 19168056. (M3 selectivity linked to peripheral side-effect liability.) View Source

In Vivo Therapeutic Index: Sabcomeline vs. RS86

Sabcomeline and the non-selective muscarinic agonist RS86 were compared in the same rat T-maze delayed alternation paradigm (short-term spatial memory) and in a conditioned taste aversion (CTA) assay that serves as an index of aversive/malaise-inducing side effects [1]. Sabcomeline significantly reversed the T-maze deficit at 0.03 and 0.1 mg/kg IP and induced CTA only at ≥0.3 mg/kg IP, yielding an approximately 10-fold therapeutic index. In contrast, RS86 reversed the T-maze deficit only at 1.0 mg/kg IP and induced CTA at the same dose (MED = 1.0 mg/kg), yielding a therapeutic index of approximately 1 [1]. Tacrine (THA), a cholinesterase inhibitor, showed no significant effect on T-maze performance at any dose tested [1].

In vivo model-response window

Head-to-head

Sabcomeline: ~10-fold separation between cognitive improvement (MED 0.03 mg/kg IP) and aversive effects (MED 0.3 mg/kg IP). RS86: separation ~1 (MED 1.0 mg/kg for both).

May support behavioral studies requiring wider dose separation

Rat T-maze and conditioned taste aversion; reported endpoint context

Evidence Dimension	In vivo therapeutic index: ratio of minimum effective dose for conditioned taste aversion (side effect) to minimum effective dose for T-maze cognitive improvement (efficacy)
Target Compound Data	Sabcomeline: MED (cognition) = 0.03 mg/kg IP; MED (CTA) = 0.3 mg/kg IP; Therapeutic index ≈ 10
Comparator Or Baseline	RS86: MED (cognition) = 1.0 mg/kg IP; MED (CTA) = 1.0 mg/kg IP; Therapeutic index ≈ 1. Tacrine (THA): no significant cognitive improvement at 0.1–3.0 mg/kg IP.
Quantified Difference	Sabcomeline therapeutic index is approximately 10-fold greater than RS86 (10 vs. 1). Sabcomeline cognitive MED is ~33-fold lower than RS86 cognitive MED (0.03 vs. 1.0 mg/kg).
Conditions	Male rats; T-maze delayed reinforced alternation task (20-s delay); conditioned taste aversion paradigm; IP administration.

Why This Matters

For behavioral neuroscience studies requiring cognitive modulation without confounding aversive effects, sabcomeline's 10-fold therapeutic window provides a practical dose range that RS86 and other non-selective agonists cannot offer.

• [1] Loudon JM, et al. Sabcomeline (SB-202026), a functionally selective M1 receptor partial agonist, reverses delay-induced deficits in the T-maze. Psychopharmacology. 1998. (Also cited in: Harries et al., Br J Pharmacol. 1998;124(2):409-415.) View Source

Brain Acetylcholine Efflux: Sabcomeline vs. Xanomeline

In a comparative in vivo microdialysis study in awake, freely moving rats, both sabcomeline and xanomeline were evaluated for their ability to increase acetylcholine (ACh) and dopamine efflux in the medial prefrontal cortex (mPFC) and nucleus accumbens [1]. Sabcomeline at 1 mg/kg s.c. significantly increased ACh efflux in the mPFC, whereas xanomeline required 10 mg/kg s.c. to achieve a comparable effect—a 10-fold difference in effective dose [1]. Notably, sabcomeline at 1 mg/kg did not significantly increase ACh in the nucleus accumbens, indicating regional selectivity, while xanomeline at 10 mg/kg increased ACh in both regions [1]. Both compounds dose-dependently increased dopamine efflux in the mPFC, but only the higher doses (sabcomeline 1 mg/kg; xanomeline 10 mg/kg) increased dopamine in the nucleus accumbens [1].

Cortical ACh efflux potency

Head-to-head

Sabcomeline significantly increased mPFC ACh at 1 mg/kg s.c.; xanomeline required 10 mg/kg. Regionally selective: no significant nucleus accumbens ACh increase by sabcomeline at 1 mg/kg.

Supports region-selective cholinergic modulation studies

Rat microdialysis, awake freely moving; reported assay context

Evidence Dimension	Minimum effective dose for significant acetylcholine efflux increase in rat medial prefrontal cortex (in vivo microdialysis)
Target Compound Data	Sabcomeline: significant ACh efflux in mPFC at 1 mg/kg s.c.; no significant effect at 0.1 or 0.5 mg/kg s.c.
Comparator Or Baseline	Xanomeline: significant ACh efflux in mPFC at 10 mg/kg s.c.; no significant effect at 1 or 3 mg/kg s.c.
Quantified Difference	Sabcomeline is approximately 10-fold more potent than xanomeline in vivo for ACh efflux in mPFC (1 vs. 10 mg/kg s.c. minimum effective doses).
Conditions	Awake freely moving rats; microdialysis in medial prefrontal cortex and nucleus accumbens; subcutaneous administration; ACh measured by HPLC.

Why This Matters

Researchers studying cortical cholinergic function with minimal subcortical (nucleus accumbens) engagement can use sabcomeline at 1 mg/kg as a regionally selective tool, whereas xanomeline lacks this window at behaviorally active doses.

• [1] Huang M, et al. Effect of muscarinic receptor agonists xanomeline and sabcomeline on acetylcholine and dopamine efflux in the rat brain; comparison with effects of AC260584 and N-desmethylclozapine. Eur J Pharmacol. 2008;596(1-3):89-97. PMID: 18727925. View Source

Binding Affinity: Sabcomeline vs. Xanomeline & Milameline

Comparative radioligand binding data from human cloned muscarinic receptors expressed in CHO cells reveal that sabcomeline exhibits a relatively flat affinity profile across hM1–hM5 subtypes (pKi range: 6.64–7.23, Ki range: ~60–230 nM) [1][2]. Xanomeline displays a distinct profile with higher affinity for M4 (pKi = 7.7) and M3/M5 (pKi = 7.4), and slightly lower affinity for M1 (pKi = 7.1) and M2 (pKi = 6.9) . Milameline binds with substantially lower affinity, in the micromolar range (Ki: M1 = 2.3 μM, M2 = 2.4 μM, M3 = 3.6 μM, M4 = 3.8 μM, M5 = 4.3 μM) . Although none of the three compounds show pronounced subtype binding selectivity in the classic sense, the divergent affinity landscapes mean that at a given concentration, the receptor occupancy pattern differs substantially among these agents [1].

Binding affinity profile

Reported

Sabcomeline: flat affinity (pKi 6.64–7.23, Ki ~60–230 nM). Xanomeline: M4-preferring. Milameline: micromolar range.

Balanced receptor engagement for subtype profiling studies

Human cloned receptors, radioligand displacement; cross-study comparison

Evidence Dimension	Binding affinity (pKi / Ki) across human cloned muscarinic receptor subtypes hM1–hM5
Target Compound Data	Sabcomeline: hM1 pKi=6.64 (Ki=229 nM), hM2 pKi=6.69 (Ki=204 nM), hM3 pKi=7.0, hM4 pKi=7.2 [1][2]
Comparator Or Baseline	Xanomeline: hM1 pKi=7.1, hM2 pKi=6.9, hM3 pKi=7.4, hM4 pKi=7.7, hM5 pKi=7.4 . Milameline: hM1 Ki=2.3 μM, hM2 Ki=2.4 μM, hM3 Ki=3.6 μM, hM4 Ki=3.8 μM, hM5 Ki=4.3 μM .
Quantified Difference	Sabcomeline affinity is 5- to 20-fold higher than milameline across all subtypes. Sabcomeline shows a flatter profile than xanomeline (ΔpKi sabcomeline ≈ 0.56 across subtypes; ΔpKi xanomeline ≈ 0.8).
Conditions	Human cloned receptors expressed in CHO cells; [3H]-QNB or [3H]-NMS radioligand displacement assays.

Why This Matters

Procurement decisions should consider that sabcomeline's intermediate nanomolar affinity and flat subtype profile make it suitable for studies where balanced, moderate receptor engagement is desired, as opposed to xanomeline's M4-preferring profile or milameline's micromolar potency.

• [1] Bioorg Med Chem (2008) 16:3049-3058. PMID: 18182302. (Binding affinity data for sabcomeline at hM1 and hM2 via ChEMBL.) View Source
• [2] GtoPdb / IUPHAR-BPS Guide to Pharmacology. Sabcomeline ligand activity charts. pKi values: hM1=6.7, hM3=7.0, hM4=7.2. Data from Wood et al. Br J Pharmacol. 1999. View Source

Dopamine D2 Binding Kinetics Modulation

Sabcomeline uniquely alters dopamine D2 receptor binding kinetics in vivo through indirect neural network modulation—an effect not reported for xanomeline, milameline, or cevimeline in comparable studies [1]. In intact mouse brain, sabcomeline significantly decreased the k3 and k4 of [3H]raclopride binding in the striatum, resulting in an increased binding potential (BP = k3/k4 = Bmax/Kd), and caused an approximately 15% decrease in k3 of [3H]N-methylspiperone (NMSP) binding [1]. This indirect D2 modulation is hypothesized to occur via muscarinic receptor-mediated regulation of dopaminergic circuits rather than direct D2 binding [1]. The compound's pKi range for muscarinic receptors (6.72–7.23) confirms its primary muscarinic mechanism with secondary dopaminergic consequences [2].

D2 kinetics modulation

Class-level

Sabcomeline decreased k3, k4 of [3H]raclopride, increased BP in mouse striatum. Not reported for xanomeline or milameline.

May support muscarinic-dopaminergic network studies without direct D2 binding

Indirect modulation; class-level inference based on single study

Evidence Dimension	Effect on dopamine D2 receptor binding kinetics in vivo (indirect modulation via muscarinic receptor networks)
Target Compound Data	Sabcomeline: decreased k3 and k4 of [3H]raclopride binding; increased BP (k3/k4); ~15% decrease in k3 of [3H]NMSP binding in mouse striatum.
Comparator Or Baseline	Xanomeline, milameline, cevimeline: No published reports of comparable in vivo D2 binding kinetic modulation. Heinrich et al. (2009) note that historical M1 agonists, including sabcomeline, lack significant direct D2 affinity, distinguishing them from newer-generation compounds.
Quantified Difference	Sabcomeline uniquely produces indirect D2 kinetic modulation. Newer M1 agonists (e.g., AC-42, AC-260584, 77-LH-28-1, LY-593039) have measurable direct D2 and 5-HT2B affinities, which historical agonists including sabcomeline lack [2].
Conditions	Mouse brain in vivo; [3H]raclopride and [3H]NMSP binding; sabcomeline administered intravenously.

Why This Matters

For researchers studying muscarinic-dopaminergic interactions in schizophrenia models, sabcomeline provides a tool that modulates D2 function indirectly—unlike newer M1 agonists that may confound results through direct D2/5-HT2B binding.

• [1] Hosoi R, et al. Effect of sabcomeline on muscarinic and dopamine receptor binding in intact mouse brain. Ann Nucl Med. 2003;17(2):123-130. PMID: 12790361. View Source
• [2] Heinrich JN, et al. Pharmacological comparison of muscarinic ligands: historical versus more recent muscarinic M1-preferring receptor agonists. Eur J Pharmacol. 2009;605(1-3):53-56. PMID: 19168056. (Historical agonists lack D2/5-HT2B affinity; newer compounds do not.) View Source

(Rac)-Sabcomeline Research Applications

Alzheimer's Disease & Cognitive Impairment Models

For rodent cognitive models (T-maze, novel object recognition, Morris water maze), sabcomeline's ~10-fold therapeutic index between cognitive enhancement (MED 0.03 mg/kg IP) and aversive side effects (MED 0.3 mg/kg IP) makes it the preferred muscarinic tool compound when behavioral confounds from malaise must be excluded [1][2]. The racemate provides a consistent stereochemical composition for dose-response studies across laboratories.

Schizophrenia: Muscarinic-Dopaminergic Modulation

Sabcomeline at 1 mg/kg s.c. selectively increases acetylcholine efflux in the medial prefrontal cortex without significantly affecting the nucleus accumbens, and indirectly modulates dopamine D2 receptor binding kinetics through neural network mechanisms [1][2]. These properties support its use as a tool compound in schizophrenia models where cortical cholinergic enhancement is desired without direct D2 receptor binding that confounds newer M1/M4 agonists [3].

Muscarinic Subtype Profiling Reference

In studies profiling functional selectivity across muscarinic receptor subtypes (hM1–hM5), sabcomeline serves as a critical reference compound due to its uniquely low intrinsic efficacy at all five subtypes—particularly at hM3, where xanomeline and milameline behave as full agonists [1]. This low-efficacy profile allows researchers to dissect receptor reserve and coupling efficiency in recombinant systems without the confounding ceiling effects seen with higher-efficacy comparators.

Chiral Muscarinic Ligand Reference Standard

(Rac)-Sabcomeline (CAS 133642-67-8, purity ≥99%) provides a defined racemic reference standard for the development of enantiomerically pure muscarinic agonists. Since the (R)-enantiomer is the pharmacologically active species, the racemate is essential for chiral analytical method validation, enantiomeric purity determination in novel analog synthesis, and comparative pharmacology studies between racemic and enantiopure forms [1].

Application

Selection Property

Validation Focus

Rodent cognitive model studies

Model-response separation context (cognition vs. aversive endpoints)

Cognitive-improvement endpoint without confound; stereochemical consistency

Schizophrenia model studies

Region-selective cholinergic modulation

Prefrontal cortex ACh efflux; indirect D2 kinetic endpoints

Muscarinic subtype profiling studies

Low-efficacy partial agonist profile across hM1-hM5

Receptor reserve and coupling efficiency assays without full agonist ceiling

Chiral analytical method development

Defined racemic composition (1:1 enantiomer ratio)

Enantiomeric purity determination; comparative pharmacology of enantiomers

• [1] Loudon JM, et al. Sabcomeline (SB-202026), a functionally selective M1 receptor partial agonist, reverses delay-induced deficits in the T-maze. Psychopharmacology. 1998. View Source
• [2] Harries MH, et al. The profile of sabcomeline (SB-202026), a functionally selective M1 receptor partial agonist, in the marmoset. Br J Pharmacol. 1998;124(2):409-415. PMID: 9641560. View Source
• [3] Huang M, et al. Effect of muscarinic receptor agonists xanomeline and sabcomeline on acetylcholine and dopamine efflux in the rat brain. Eur J Pharmacol. 2008;596(1-3):89-97. PMID: 18727925. View Source
• [4] Hosoi R, et al. Effect of sabcomeline on muscarinic and dopamine receptor binding in intact mouse brain. Ann Nucl Med. 2003;17(2):123-130. PMID: 12790361. View Source
• [5] Heinrich JN, et al. Pharmacological comparison of muscarinic ligands. Eur J Pharmacol. 2009;605(1-3):53-56. PMID: 19168056. View Source
• [6] Wood MD, et al. Functional comparison of muscarinic partial agonists at muscarinic receptor subtypes hM1–hM5 using microphysiometry. Br J Pharmacol. 1999;126(7):1620-1624. PMID: 10323594. View Source
• [7] Bromidge SM, et al. J Med Chem. 1997;40(26):4265-4280. PMID: 9435896. (Synthesis and characterization of the (R)-enantiomer.) View Source